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Compound of Interest

Compound Name: 6-Hepten-1-ol

Cat. No.: B1582720 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of 6-Hepten-1-ol.

This document provides crucial safety protocols and logistical plans to ensure the safe handling

of 6-Hepten-1-ol in a laboratory setting. Adherence to these procedures is vital for minimizing

risks and ensuring a safe research environment.

I. Quantitative Data Summary
The following table summarizes the key quantitative data for 6-Hepten-1-ol. This information is

essential for a comprehensive risk assessment.
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Property Value Source

CAS Number 4117-10-6 [1]

Molecular Formula C₇H₁₄O [1]

Molecular Weight 114.19 g/mol [1]

Appearance
Colorless to Almost colorless

clear liquid
[2]

Boiling Point 113 °C at 69 mmHg [2]

Flash Point 58 °C (136.4 °F) [3]

Density / Specific Gravity 0.85 g/cm³ at 20°C [3]

Vapor Pressure 1.3 ± 0.6 mmHg at 25°C [4]

Occupational Exposure Limits

(OELs)
Not Established [5][6][7]

Note on Occupational Exposure Limits (OELs): As of the date of this document, no specific

Permissible Exposure Limits (PELs) from the Occupational Safety and Health Administration

(OSHA), Recommended Exposure Limits (RELs) from the National Institute for Occupational

Safety and Health (NIOSH), or Threshold Limit Values (TLVs) from the American Conference of

Governmental Industrial Hygienists (ACGIH) have been established for 6-Hepten-1-ol.[5][6][7]

In the absence of established OELs, it is crucial to handle this chemical with a high degree of

caution and minimize all potential routes of exposure.

II. Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

PPE is mandatory when handling 6-Hepten-1-ol.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield should be worn when

there is a splash hazard.

Protects against splashes and

vapors which can cause

serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves.

While specific breakthrough

time data for 6-Hepten-1-ol is

not available, nitrile or butyl

rubber gloves are

recommended for handling

alcohols and flammable

liquids.[8][9] Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Prevents skin contact, which

can cause irritation. The choice

of glove material should be

based on the duration and

nature of the work.

Body Protection

A flame-resistant lab coat or, at

a minimum, a 100% cotton lab

coat. Long pants and closed-

toe shoes are mandatory.

Protects against accidental

splashes and fire hazards

associated with flammable

liquids.

Respiratory Protection In a well-ventilated area, such

as a chemical fume hood,

respiratory protection may not

be required. If the work is

performed outside of a fume

hood or if there is a risk of

exceeding exposure limits (in

the absence of established

limits, any inhalation exposure

should be minimized), a

NIOSH-approved respirator

with an organic vapor (OV)

Protects against the inhalation

of vapors, which may cause

respiratory irritation.
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cartridge (black color-coded) is

required.

III. Operational Plan: Step-by-Step Handling
Protocol
This section outlines the procedural, step-by-step guidance for the safe handling of 6-Hepten-
1-ol from receipt to use.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard pictograms.

Transport the chemical in a secondary container to the designated storage area.

2. Storage:

Store 6-Hepten-1-ol in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and other ignition sources.[2]

Keep the container tightly closed when not in use.[3]

Store in a designated flammable liquids storage cabinet.

Segregate from incompatible materials such as strong oxidizing agents.

3. Handling and Use (Experimental Protocol):

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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Confirm that a fire extinguisher appropriate for flammable liquids (e.g., dry chemical,

carbon dioxide, or alcohol-resistant foam) is nearby.[2]

Gather all necessary PPE and inspect it for any defects.

Procedure:

All handling of 6-Hepten-1-ol that may generate vapors must be conducted in a certified

chemical fume hood.

Use non-sparking tools and equipment to prevent ignition.[2]

Ground and bond containers when transferring large volumes to prevent static discharge.

Measure and dispense the liquid carefully to avoid splashes and the generation of

aerosols.

Keep containers closed as much as possible during the experiment.

Post-Experiment:

Wipe down the work area with an appropriate solvent and decontaminate all equipment.

Properly label and store any unused 6-Hepten-1-ol.

Dispose of all waste as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

IV. Disposal Plan
Proper disposal of 6-Hepten-1-ol and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 6-Hepten-1-ol, including unused product, reaction residues, and

contaminated materials (e.g., gloves, paper towels), in a designated and clearly labeled
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hazardous waste container.

The waste container must be compatible with flammable liquids and have a secure, tight-

fitting lid.

Do not mix 6-Hepten-1-ol waste with incompatible waste streams.

2. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

The storage area must be cool, dry, and well-ventilated, and away from sources of ignition.

3. Waste Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.

Never dispose of 6-Hepten-1-ol down the drain or in the regular trash.

Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

V. Logical Workflow for Handling 6-Hepten-1-ol
The following diagram illustrates the logical workflow for the safe handling of 6-Hepten-1-ol.
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Caption: Logical workflow for the safe handling of 6-Hepten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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